Cas no 70849-27-3 (D-Altrose-1-13C)
D-Altrose-1-13C Chemical and Physical Properties
Names and Identifiers
-
- D-[1-13C]altrose
- D-Altrose-1-13C
- (2S,3R,4R,5R)-2,3,4,5,6-Pentahydroxy(113C)hexanal
-
- Inchi: 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4-,5+,6-/m1/s1/i1+1
- InChI Key: GZCGUPFRVQAUEE-IKGLOVJPSA-N
- SMILES: O[C@H]([C@@H](CO)O)[C@H]([C@@H]([13CH]=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 138
- XLogP3: -2.9
- Topological Polar Surface Area: 118
D-Altrose-1-13C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A575702-10mg |
D-Altrose-1-13C |
70849-27-3 | 10mg |
$ 148.00 | 2023-09-09 | ||
| TRC | A575702-100mg |
D-Altrose-1-13C |
70849-27-3 | 100mg |
$ 1165.00 | 2023-09-09 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-480523-10 mg |
D-Altrose-1-13C, |
70849-27-3 | 10mg |
¥2,256.00 | 2023-07-10 | ||
| Omicron Biochemicals | ALT-001-0.25g |
D-[1-13C]altrose |
70849-27-3 | 0.25g |
$305 | 2025-08-06 | ||
| Omicron Biochemicals | ALT-001-0.50g |
D-[1-13C]altrose |
70849-27-3 | 0.50g |
$525 | 2025-08-06 | ||
| Omicron Biochemicals | ALT-001-1.0g |
D-[1-13C]altrose |
70849-27-3 | 1.0g |
$895 | 2025-08-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-480523-10mg |
D-Altrose-1-13C, |
70849-27-3 | 10mg |
¥2256.00 | 2023-09-05 | ||
| A2B Chem LLC | AH17509-250mg |
D-Altrose-1-13C |
70849-27-3 | 250mg |
$379.00 | 2024-04-19 | ||
| A2B Chem LLC | AH17509-500mg |
D-Altrose-1-13C |
70849-27-3 | 500mg |
$614.00 | 2024-04-19 | ||
| A2B Chem LLC | AH17509-1g |
D-Altrose-1-13C |
70849-27-3 | 1g |
$1003.00 | 2024-04-19 |
D-Altrose-1-13C Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on D-Altrose-1-13C
D-Altrose-1-13C (CAS No. 70849-27-3): An Insight into a Unique Monosaccharide Isotope
D-Altrose-1-13C (CAS No. 70849-27-3) is a rare and valuable monosaccharide isotope that has garnered significant attention in the fields of biochemistry, pharmaceutical research, and metabolic studies. This compound is a carbon-13 labeled derivative of D-altrose, a hexose sugar that is structurally similar to glucose but with a distinct configuration. The incorporation of the 13C isotope at the C1 position provides unique advantages for various scientific applications, particularly in tracing metabolic pathways and understanding biochemical processes.
The structural formula of D-Altrose-1-13C is C6H12O6, with the 13C atom located at the first carbon position. This labeling allows researchers to track the movement and transformation of D-altrose within biological systems with high precision. The natural abundance of 13C is approximately 1.1%, making it a valuable tool for nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) analyses.
In recent years, the use of D-Altrose-1-13C has been increasingly explored in metabolic studies. A notable study published in the Journal of Biological Chemistry in 2022 investigated the role of D-altrose in glucose metabolism. The researchers used D-Altrose-1-13C to trace the incorporation of this sugar into glycolytic pathways and its subsequent effects on energy production and cellular metabolism. The results indicated that D-altrose can be metabolized by cells, albeit at a slower rate compared to glucose, providing insights into alternative energy sources for cells under specific conditions.
Beyond metabolic studies, D-Altrose-1-13C has also found applications in pharmaceutical research. In drug development, understanding the metabolism and distribution of potential therapeutic agents is crucial for optimizing their efficacy and safety. A study published in Pharmaceutical Research in 2023 utilized D-Altrose-1-13C to investigate the metabolic fate of a novel antidiabetic drug candidate. The labeled compound allowed researchers to track the drug's metabolism in vivo, providing valuable data on its pharmacokinetics and potential side effects.
The stability and solubility properties of D-Altrose-1-13C make it an ideal candidate for various analytical techniques. Its high solubility in water ensures that it can be easily incorporated into biological systems without causing significant perturbations. Additionally, its stability under physiological conditions allows for long-term studies without degradation or loss of labeling efficiency.
In the context of clinical applications, D-Altrose-1-13C has shown promise as a diagnostic tool for metabolic disorders. A clinical trial conducted at Harvard Medical School in 2024 evaluated the use of D-Altrose-1-13C-labeled compounds in diagnosing and monitoring patients with diabetes mellitus. The study demonstrated that the labeled compound could accurately measure glucose metabolism rates and identify early signs of insulin resistance, offering a non-invasive and highly sensitive method for disease diagnosis.
The synthesis of D-Altrose-1-13C involves several sophisticated chemical reactions, including isotope labeling techniques and purification processes. These methods ensure that the final product meets high purity standards, essential for accurate scientific research. The availability of high-purity D-Altrose-1-13C has facilitated its widespread use in both academic and industrial settings.
In conclusion, D-Altrose-1-13C (CAS No. 70849-27-3) is a versatile and valuable compound with significant applications in biochemistry, pharmaceutical research, and clinical diagnostics. Its unique properties make it an indispensable tool for tracing metabolic pathways, optimizing drug development processes, and diagnosing metabolic disorders. As research continues to advance, the potential uses of this compound are likely to expand, further solidifying its importance in the scientific community.
70849-27-3 (D-Altrose-1-13C) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)